Cas no 646026-92-8 (Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-)
646026-92-8 structure
Product Name:Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
CAS No:646026-92-8
MF:C14H21F2N
MW:241.320050954819
CID:422651
PubChem ID:11356906
Update Time:2025-04-19
Benzenamine, 2,6-difluoro-N-(1-methylheptyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
- 2,6-difluoro-N-octan-2-ylaniline
- 646026-92-8
- DTXSID10463425
-
- Inchi: 1S/C14H21F2N/c1-3-4-5-6-8-11(2)17-14-12(15)9-7-10-13(14)16/h7,9-11,17H,3-6,8H2,1-2H3
- InChI Key: LOKBZTXWVAOFLD-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1NC(C)CCCCCC)F
Computed Properties
- Exact Mass: 241.16420600g/mol
- Monoisotopic Mass: 241.16420600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 12Ų
Benzenamine, 2,6-difluoro-N-(1-methylheptyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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